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Compound of Interest

Compound Name: Brexpiprazole-d8

Cat. No.: B1472543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling guidelines for

Brexpiprazole-d8, a deuterated internal standard used in the quantification of brexpiprazole.

The following sections detail the material's hazards, proper handling procedures, storage

requirements, and emergency protocols to ensure the safety of laboratory personnel.

Compound Identification and Properties
Brexpiprazole-d8 is the deuterium-labeled version of Brexpiprazole, an atypical antipsychotic

agent.[1] It is primarily utilized as an internal standard for analytical purposes, such as gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS).[2]
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Property Value Source

CAS Number 1427049-21-5 [2][3]

Molecular Formula C₂₅H₁₉D₈N₃O₂S [2]

Formula Weight 441.6 g/mol [2]

Appearance A solid [2]

Purity ≥99% deuterated forms (d₁-d₈) [2]

Solubility Soluble in DMSO [2]

Melting Point 171-173°C [4]

Hazard Identification and Safety Precautions
Brexpiprazole-d8 is classified as a hazardous substance and requires careful handling. The

primary hazards are related to its parent compound, brexpiprazole.

GHS Hazard Classifications:[3][5]
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Carcinogenicity Category 2
H351: Suspected of causing

cancer

Reproductive Toxicity Category 1A

H360-H362: May damage

fertility or the unborn child.

May cause harm to breast-fed

children

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 1
H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Danger[3]

Hazard Pictograms:[3]

Health Hazard

Harmful

Hazardous to the Environment

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling Brexpiprazole-d8:[6]

Gloves: Chemical-resistant gloves (e.g., nitrile).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cdn.caymanchem.com/cdn/msds/26450m.pdf
https://cdn.caymanchem.com/cdn/msds/26450m.pdf
https://www.benchchem.com/product/b1472543?utm_src=pdf-body
https://www.chemicalbook.com/msds/brexpiprazole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: For operations that may generate dust, a suitable respirator should

be used.[5]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Brexpiprazole-d8 and to

ensure a safe laboratory environment.

Handling
Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid the formation of dust and aerosols.[5][6]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[3][6]

Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in areas where the compound is handled.[6]

Storage
Storage Temperature: Store at -20°C for long-term stability.[1][2] Some suppliers may

recommend +4°C for shorter periods.[7]

Stability: The compound is stable for at least 4 years when stored at -20°C.[2]

Keep the container tightly closed in a dry and well-ventilated place.

Store locked up.[6]

Experimental Protocols
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The following are generalized experimental protocols for handling Brexpiprazole-d8. These

should be adapted to specific experimental needs and institutional safety guidelines.

Weighing the Compound
Ensure all necessary PPE is worn.

Perform the weighing procedure inside a chemical fume hood or a balance enclosure to

contain any dust.

Use a calibrated analytical balance.

Carefully transfer the desired amount of Brexpiprazole-d8 to a tared weigh boat or directly

into the receiving vessel.

Clean the balance and surrounding area of any residual powder immediately after use.

Dispose of contaminated materials (e.g., weigh boats, wipes) as hazardous waste.

Preparing a Stock Solution
Work within a chemical fume hood.

Add the weighed Brexpiprazole-d8 to an appropriate volumetric flask.

Add a small amount of the desired solvent (e.g., DMSO) to dissolve the solid.[2]

Once dissolved, dilute to the final volume with the solvent.

Cap the flask and mix thoroughly by inversion.

Label the solution clearly with the compound name, concentration, solvent, date, and

appropriate hazard warnings.

Store the stock solution at -80°C for up to 6 months or at -20°C for up to 1 month for

solutions in solvent.[1]

Emergency Procedures
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In the event of an emergency, follow these procedures.

Situation Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Consult a doctor.[5][8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[8]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor.[5][8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Immediately call a doctor or

Poison Control Center.[6][8]

Accidental Release

Evacuate the area. Wear appropriate PPE.

Prevent further leakage or spillage if safe to do

so. Sweep up the material and place it in a

suitable, closed container for disposal. Avoid

generating dust. Do not let the chemical enter

drains.[5][6]

Disposal Considerations
Dispose of Brexpiprazole-d8 and any contaminated materials in accordance with local, state,

and federal regulations for hazardous chemical waste.[6] Do not dispose of it in the sewer

system.[6]

Visualized Workflow
The following diagram illustrates a standard workflow for handling Brexpiprazole-d8 in a

research laboratory.
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Caption: Workflow for Safe Handling of Brexpiprazole-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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